Cas no 133813-48-6 ((-)-Tuberosin)
(-)-Tuberosin structure
Product Name:(-)-Tuberosin
CAS No:133813-48-6
MF:C20H18O5
MW:338.353926181793
CID:2043861
Update Time:2025-04-21
(-)-Tuberosin Chemical and Physical Properties
Names and Identifiers
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- (-)-Tuberosin
- tuberosin
- (+)-Tuberosine
- 6a-Hydroxypterocarpan
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- Inchi： 1S/C20H18O5/c1-19(2)6-5-11-7-14-17(9-15(11)25-19)24-18-13-4-3-12(21)8-16(13)23-10-20(14,18)22/h3-9,18,21-22H,10H2,1-2H3
- InChI Key： ZBTYHECJEINCMD-UHFFFAOYSA-N
- SMILES： CC1(C=CC2C(=CC3=C(C=2)C2(C(C4C(OC2)=CC(O)=CC=4)O3)O)O1)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- XLogP3: 1.375
(-)-Tuberosin Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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